Cas no 852144-31-1 (methyl 2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate)
methyl 2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate
- Butanoic acid, 2-[[4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]thio]-, methyl ester
- methyl 2-[[4-ethyl-5-(1H-indol-3-yl)-1,2,4-triazol-3-yl]sulfanyl]butanoate
- IDI1_009616
- methyl 2-((4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)butanoate
- AKOS024592267
- 852144-31-1
- F0653-0239
- IFLab1_003157
- HMS1420P11
- methyl 2-{[4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}butanoate
-
- Inchi: 1S/C17H20N4O2S/c1-4-14(16(22)23-3)24-17-20-19-15(21(17)5-2)12-10-18-13-9-7-6-8-11(12)13/h6-10,14,18H,4-5H2,1-3H3
- InChI Key: QSXDEKPKSGAAJO-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C(SC1N(CC)C(C2C3=C(NC=2)C=CC=C3)=NN=1)CC
Computed Properties
- Exact Mass: 344.13069707g/mol
- Monoisotopic Mass: 344.13069707g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 98.1Ų
Experimental Properties
- Density: 1.31±0.1 g/cm3(Predicted)
- Boiling Point: 567.8±60.0 °C(Predicted)
- pka: 15.22±0.30(Predicted)
methyl 2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0653-0239-2μmol |
methyl 2-{[4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}butanoate |
852144-31-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0653-0239-5μmol |
methyl 2-{[4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}butanoate |
852144-31-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0653-0239-10μmol |
methyl 2-{[4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}butanoate |
852144-31-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0653-0239-1mg |
methyl 2-{[4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}butanoate |
852144-31-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0653-0239-2mg |
methyl 2-{[4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}butanoate |
852144-31-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0653-0239-3mg |
methyl 2-{[4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}butanoate |
852144-31-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0653-0239-4mg |
methyl 2-{[4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}butanoate |
852144-31-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0653-0239-5mg |
methyl 2-{[4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}butanoate |
852144-31-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0653-0239-10mg |
methyl 2-{[4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}butanoate |
852144-31-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
methyl 2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on methyl 2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate
Comprehensive Overview of Methyl 2-{4-Ethyl-5-(1H-Indol-3-yl)-4H-1,2,4-Triazol-3-ylsulfanyl}butanoate (CAS No. 852144-31-1)
The compound Methyl 2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate (CAS No. 852144-31-1) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-triazole derivatives, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of both indole and triazole moieties in its structure makes it a promising candidate for drug development, particularly in targeting enzyme inhibition and receptor modulation.
In recent years, the scientific community has shown growing interest in 1,2,4-triazole-based compounds due to their potential therapeutic applications. The methyl 2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate stands out for its unique structural features, which combine the sulfanyl linker with a butanoate ester group. This combination enhances its bioavailability and metabolic stability, making it a valuable scaffold for designing novel drugs. Researchers are particularly intrigued by its potential role in addressing drug-resistant infections and chronic inflammatory diseases, which are among the most pressing health challenges today.
The synthesis of Methyl 2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate involves multi-step organic reactions, including the condensation of indole-3-carboxaldehyde with 4-ethyl-3-thiosemicarbazide, followed by esterification. The compound's CAS No. 852144-31-1 serves as a unique identifier in chemical databases, facilitating its retrieval for further studies. Its molecular formula, C17H20N4O2S, reflects its complexity and the potential for diverse interactions with biological targets.
One of the key advantages of this compound is its versatility. The indole moiety, a common feature in many natural products and pharmaceuticals, contributes to its ability to interact with various biological systems. Meanwhile, the 1,2,4-triazole ring enhances its stability and binding affinity. These attributes make Methyl 2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate a subject of intense research in the context of personalized medicine and targeted therapy, where specificity and efficacy are paramount.
From a commercial perspective, the demand for triazole-based compounds is on the rise, driven by the need for innovative treatments for conditions such as neurodegenerative disorders and autoimmune diseases. The compound's CAS No. 852144-31-1 is frequently searched in academic and industrial databases, reflecting its relevance in current scientific discourse. Moreover, its potential applications in agricultural chemistry as a growth regulator or pesticide additive further broaden its utility.
In conclusion, Methyl 2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate represents a fascinating intersection of chemistry and biology. Its unique structure, combined with its promising pharmacological properties, positions it as a compound of significant interest for future research. As the scientific community continues to explore its potential, this molecule may pave the way for breakthroughs in drug discovery and therapeutic innovation.
852144-31-1 (methyl 2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)